Cas no 923-32-0 (DL-Cystine)

     DL cystine white hexagonal tabular crystals or white crystalline powder are used in pharmaceutical, food, cosmetics and other industries for biochemical research
DL-Cystine structure
DL-Cystine structure
DL-Cystine
923-32-0
C6H12N2O4S2
240.300478935242
MFCD00084652
40236
595

DL-Cystine Properties

Names and Identifiers

    • 3,3'-Disulfanediylbis(2-aminopropanoic acid)
    • Cystine (DL- and meso- mixture)
    • DL-Cystine (H-DL-Cys-OH)
    • Ferrousfluoride
    • (±)-3,3'-Dithiobis(2-aminopropionicacid)
    • (H-DL-Cys-OH) 2
    • CYSTINE (DL AND MESO-MIXTURE)
    • DL-Cysteine-15N
    • DL-CYSTINE CRYSTALLINE
    • DL-CYSTINE,MESOFREE
    • meso-Cystine
    • (±)-3,3′-Dithiobis(2-aminopropionicacid)
    • Cystine,DL- (8CI)
    • NSC 203781
    • DL-Cystine
    • Cystine, DL- (8CI)
    • DL
    • 2-Amino-3-[(2-amino-2-carboxyethyl)disulfanyl]propanoic acid
    • NSC203781
    • AKOS000121517
    • CYSTINE, (L)
    • 2-amino-3-(2-amino-3-hydroxy-3-oxopropyl)disulfanylpropansäure
    • Dicysteine
    • Q27102343
    • L-Cystin;Acetylcysteine Impurity A;3,3'-Dithiodialanine
    • NSC-205366
    • SY033311
    • BDBM86199
    • .beta.,.beta.'-dicarboxydiethyl disulfide
    • SR-01000872746
    • CHEMBL366563
    • Alanine,3'-dithiobis-
    • (2R)-2-amino-3-{[(2S)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid
    • C-9765
    • DTXSID50859005
    • Pharmakon1600-01300099
    • NSC-755897
    • HY-W013940
    • .beta.,.beta.'-Dithiobisalanine
    • Cysteine disulfide
    • CS-W014656
    • .beta.,.beta.'-dicarboxydiethyldisulfide
    • CHEBI:17376
    • .beta.,.beta.'-Diamino-.beta.,.beta.'-dicarboxydiethyl disulfide
    • Bis(.beta.-amino-.beta.-carboxyethyl) disulfide
    • (+/-)-3,3'-Dithiobis(2-aminopropionicacid)
    • Cystine,(S)
    • NSC755897
    • 5228F255-51E7-421E-8A05-4687B20118CB
    • STL163324
    • DL-Cystine, free base
    • DA-52600
    • EN300-34180
    • MFCD00064228
    • .beta.,.beta.'-Dithiodialanine
    • AS-66164
    • CAS_595
    • SBI-0207067.P001
    • NS00100003
    • FD21212
    • AKOS016050601
    • SCHEMBL10224
    • L-3,3'-dithiodialanine
    • Z56346947
    • DB-052986
    • MFCD00084652
    • SR-01000872746-1
    • Cystine acid
    • SY036878
    • cystine
    • CAS_67678
    • C01420
    • BRD-A15397381-001-02-5
    • Cystin
    • Propanoic acid,3'-dithiobis[2-amino-, [R-(R*,R*)]-
    • Alanine,3'-dithiodi-
    • NCGC00164531-03
    • 2-amino-3-[(2-amino-3-hydroxy-3-oxo-propyl)disulfanyl]propanoic acid
    • 3,3'-Dithiobis(2-aminopropionic acid)
    • 923-32-0
    • SY038309
    • (-)-Cystine
    • NCGC00164531-02
    • cistina
    • (H-Cys-OH)
    • alpha-Diamino-beta-dithiolactic acid
    • Cystine_RamanathanGurudeeban
    • NSC13203
    • Bis(.beta.-amino-.beta.-carboxyethyl)disulfide
    • BCP29195
    • Zystin
    • DL-Cystine, 99%
    • NSC_67678
    • NSC205366
    • DL-Cystine (H-DL-Cys(1)-OH.H-DL-Cys(1)-OH)
    • NSC_595
    • BBL011587
    • NCGC00164531-01
    • NSC-203781
    • +Expand
    • MFCD00084652
    • LEVWYRKDKASIDU-UHFFFAOYSA-N
    • 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)
    • O=C(C(CSSCC(C(O)=O)N)N)O

Computed Properties

  • 240.02400
  • 4
  • 6
  • 7
  • 240.024
  • 14
  • 192
  • 0
  • 0
  • 2
  • 0
  • 0
  • 1
  • -6.3
  • nothing
  • 0
  • 177A^2

Experimental Properties

  • 0.59220
  • 177.24000
  • 2782
  • 1.6000 (estimate)
  • Soluble in dilute acid and alkali solution, highly soluble in water, not soluble in alcohol.
  • 468.2℃ at 760 mmHg
  • 227 °C (dec.) (lit.)
  • 237 °C
  • 1 M HCl: soluble
  • White hexagonal tabular crystals or white crystalline powder
  • Soluble in dilute acid and alkali solutions, extremely insoluble in water, insoluble in ethanol
  • 2.1(at 35℃)
  • 1.358 (estimate)

DL-Cystine Security Information

  • 3
  • S37/39-S26-S24/25
  • R36/37/38; R22
  • Xn Xn Xi Xi
  • NONH for all modes of transport
  • Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • 36/37/38-22

DL-Cystine Customs Data

  • 29309014

  • China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

DL-Cystine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IHJ7-1g
3,3'-Disulfanediylbis(2-aminopropanoic acid)
 923-32-0 98%
1g
 $4.00 2024-04-20
A2B Chem LLC
AI61731-1g
DL-cystine
 923-32-0 98%
1g
 $4.00 2024-07-18
Aaron
AR00IHRJ-1g
3,3'-Disulfanediylbis(2-aminopropanoic acid)
 923-32-0 95%
1g
 $4.00 2024-07-18
Ambeed
A471772-1g
DL-Cystine
 923-32-0 98%
1g
 $5.0 2024-05-30
Cooke Chemical
A2252012-1G
DL-Cystine
 923-32-0 98%
1g
 RMB 44.80 2023-09-07
Enamine
EN300-34180-0.05g
2-amino-3-[(2-amino-2-carboxyethyl)disulfanyl]propanoic acid
 923-32-0 90%
0.05g
 $19.0 2023-09-03
eNovation Chemicals LLC
D486390-5g
DL-CYSTINE
 923-32-0 97%
5g
 $220 2022-10-12
MedChemExpress
HY-W013940-500mg
DL-Cystine
 923-32-0 ≥95.0%
500mg
 ￥400 2024-04-16
TRC
C997850-1g
DL-Cystine
 923-32-0
1g
 $ 69.00 2023-09-08
BAI LING WEI Technology Co., Ltd.
283698-1G
DL-Cystine, 98%
 923-32-0 98%
1G
 ￥ 57 2022-04-26

DL-Cystine Synthesis

Synthetic Circuit 1

52-90-4 52-90-4
923-32-0 923-32-0
Reaction Conditions
1.1 Reagents: 3,6-Bis(2-pyridyl)-1,2,4,5-tetrazine Solvents: Water ;  18 min, 40 °C
Reference
3,6-Di(pyridin-2-yl)-1,2,4,5-tetrazine (pytz) mediated metal-free mild oxidation of thiols to disulfides in aqueous medium
Samanta, Suvendu; Ray, Shounak; Ghosh, Abhisek Brata; Biswas, Papu, RSC Advances, 2016, 6(45), 39356-39363

Synthetic Circuit 2

56-89-3 56-89-3
923-32-0 923-32-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Salicylaldehyde Solvents: Water
1.2 Reagents: Ammonia Solvents: Water
Reference
Preparation of DL-cystine
, Japan, , ,

Synthetic Circuit 3

56-89-3 56-89-3
923-32-0 923-32-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Salicylaldehyde Solvents: Water ;  1 h, heated
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Microwave racemization method for optically active amino acid or salt
, China, , ,

Synthetic Circuit 4

1809258-16-9 1809258-16-9
1809257-97-3 1809257-97-3
923-32-0 923-32-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  16 h, reflux
Reference
Biosynthesis of thiomarinol A and related metabolites of Pseudoalteromonas sp. SANK 73390
Murphy, Annabel C.; Gao, Shu-Shan; Han, Li-Chen; Carobene, Simon; Fukuda, Daisuke; et al, Chemical Science, 2014, 5(1), 397-402

Synthetic Circuit 5

3374-22-9 3374-22-9
923-32-0 923-32-0
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Ferrous sulfate heptahydrate ;  pH 7 - 8; 48 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5
Reference
Method for preparing D,L-cystine
, Korea, , ,

Synthetic Circuit 6

3374-22-9 3374-22-9
923-32-0 923-32-0
Reaction Conditions
1.1 Reagents: 1,4-Benzenediamine, N1,N1-dimethyl-, sulfate (1:1) ,  Disodium sulfide ,  Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: Water ;  60 min, rt
1.2 Reagents: Benzaldehyde, S-benzoylthiooxime Catalysts: Zinc acetate Solvents: Tetrahydrofuran ,  Water ;  37 °C
1.3 Reagents: 1,4-Benzenediamine, N1,N1-dimethyl-, sulfate (1:1) ,  Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: Water ;  1 h, rt
Reference
Core-Cross-Linking of Polymeric Micelles by Di-para-Substituted S-Aroylthiooximes as Linkers for Controlled H2S Release
Rong, Fan; Wang, Tengjiao ; Wang, Kun; Zhou, Qian; Peng, Haowei; et al, ACS Macro Letters, 2022, 11(5), 622-629

Synthetic Circuit 7

56-89-3 56-89-3
923-32-0 923-32-0
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt → 185 °C; 130 - 185 °C
Reference
DL-cystine preparation and research
Lu, Wei, Anjisuan He Shengwu Ziyuan, 2010, 32(3), 49-51

Synthetic Circuit 8

25683-09-4 25683-09-4
923-32-0 923-32-0
Reaction Conditions
1.1 Catalysts: Thallium(III) trifluoroacetate Solvents: Tetrahydrofuran ;  0 °C
Reference
Thallium(III) Trifluoroacetate
Sibi, Mukund P.; Carpenter, Nancy E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Synthetic Circuit 9

56-89-3 56-89-3
923-32-0 923-32-0
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Titanium chloride (TiCl3) Solvents: Water ;  10 min, rt
1.2 Reagents: 2,5-Pyrrolidinedione, potassium salt (1:1) ;  25 min, 60 °C; 10 min, 60 °C
Reference
Evaluation of in vitro antimicrobial and in vivo cytotoxic properties of some novel titanium-based coordination complexes
Sheikh, Chanmiya; Hossain, Mohammad Shamim; Easmin, Mosammat Sabina; Islam, Mohammad Saidul; Rashid, Mamunur, Biological & Pharmaceutical Bulletin, 2004, 27(5), 710-713

Synthetic Circuit 10

923-32-0 923-32-0
Reaction Conditions
Reference
Preparation of amino acids or organic acids by decomposition of protein fibers with subcritical water
, Japan, , ,

Synthetic Circuit 11

923-32-0 923-32-0
Reaction Conditions
Reference
Disulfide-bridge formation through solvent-free oxidation of thiol amino acids catalyzed by peroxidase or hemin on mineral supports
Guibe-Jampel, Eryka; Therisod, Michel, Journal of the Chemical Society, 1999, (21), 3067-3068

Synthetic Circuit 12

923-32-0 923-32-0
Reaction Conditions
Reference
Racemization of L-α-amino acids
Fang, Baiying; Feng, Dayan, Huaxue Yanjiu Yu Yingyong, 1997, 9(1), 40-44

Synthetic Circuit 13

923-32-0 923-32-0
Reaction Conditions
Reference
Racemization of optically active cysteine
, Japan, , ,

Synthetic Circuit 14

923-32-0 923-32-0
Reaction Conditions
Reference
Studies on nitroxides. (IV). Oxidation of cysteine by 2,2,6,6-tetramethyl-4-hydroxypiperidine-1-oxyl
Liu, Youcheng; Wang, Xiuzhi; Liu, Zhongli, Gaodeng Xuexiao Huaxue Xuebao, 1983, 4(2), 257-9

Synthetic Circuit 15

923-32-0 923-32-0
Reaction Conditions
Reference
(±)-Cysteine and cystine
, Japan, , ,

Synthetic Circuit 16

923-32-0 923-32-0
Reaction Conditions
Reference
Racemic cysteine and inactive cystine, as well as DL-S-benzyl-N-acetylcysteine
, United Kingdom, , ,

Synthetic Circuit 17

923-32-0 923-32-0
Reaction Conditions
Reference
DL-Cysteine hydrochloride
, Poland, , ,

Synthetic Circuit 18

923-32-0 923-32-0
Reaction Conditions
Reference
L- and DL-Cysteine hydrochloride, or DL-cystine by acid hydrolysis of keratins
, Federal Republic of Germany, , ,

Synthetic Circuit 19

923-32-0 923-32-0
Reaction Conditions
Reference
DL-Cystine and DL-2-guanidino-2-thiazoline-4-carboxylic acid
, Federal Republic of Germany, , ,

Synthetic Circuit 20

923-32-0 923-32-0
Reaction Conditions
Reference
Synthesis of dl-cystine
Furuta, Takao; Ishimaru, Toshiyasu, Nippon Kagaku Zasshi, 1968, 89(7), 716-17

DL-Cystine Raw materials

DL-Cystine Preparation Products

DL-Cystine Suppliers

J&K Scientific
Audited Supplier Audited Supplier
(CAS:923-32-0)
ZHAI XIAN SHENG
18210857532
xiangyang.zhai@jk-sci.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:923-32-0)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:923-32-0)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:923-32-0)
A LA DING
anhua.mao@aladdin-e.com

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